Menin-MLL inhibitor-25
Catalog No.
S12854066
CAS No.
M.F
C28H28FN7
M. Wt
481.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
Menin-MLL inhibitor-25
IUPAC Name
4-[3-[[4-[4-amino-5-(4-fluorophenyl)pyrrolo[2,3-d]pyrimidin-7-yl]piperidin-1-yl]methyl]azetidin-1-yl]benzonitrile
Molecular Formula
C28H28FN7
Molecular Weight
481.6 g/mol
InChI
InChI=1S/C28H28FN7/c29-22-5-3-21(4-6-22)25-17-36(28-26(25)27(31)32-18-33-28)24-9-11-34(12-10-24)14-20-15-35(16-20)23-7-1-19(13-30)2-8-23/h1-8,17-18,20,24H,9-12,14-16H2,(H2,31,32,33)
InChI Key
ZDVWOCJIBVEFQH-UHFFFAOYSA-N
Canonical SMILES
C1CN(CCC1N2C=C(C3=C(N=CN=C32)N)C4=CC=C(C=C4)F)CC5CN(C5)C6=CC=C(C=C6)C#N
XLogP3
4.1
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
1
Exact Mass
481.23902208 g/mol
Monoisotopic Mass
481.23902208 g/mol
Heavy Atom Count
36
Dates
Modify: 2024-08-10
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